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Compound of Interest

Compound Name: Chx-A dtpa

Cat. No.: B1199937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Maleimido CHX-A"-DTPA is a bifunctional chelating agent designed for the site-specific

conjugation of the powerful chelator CHX-A"-DTPA to thiol-containing biomolecules, such as

antibodies, peptides, or their fragments.[1] The maleimide group exhibits high reactivity and

specificity towards sulfhydryl (thiol) groups, forming a stable thioether linkage via a Michael

addition reaction.[1][2] This chemistry allows for controlled conjugation, which is particularly

advantageous when working with engineered proteins or antibody fragments (e.g., Fab, Fab')

that contain free cysteine residues.[1]

The CHX-A"-DTPA moiety is an acyclic chelator well-established for its ability to form highly

stable complexes with a variety of radiometals, including Indium-111 (¹¹¹In), Yttrium-90 (⁹⁰Y),

Lutetrium-177 (¹⁷⁷Lu), and Bismuth-212/213 (²¹²/²¹³Bi).[1][3] This makes maleimido CHX-A"-

DTPA a valuable tool for developing radiopharmaceuticals for diagnostic imaging (SPECT/PET)

and targeted radionuclide therapy, such as radioimmunotherapy (RIT).[1]

Principle of Reaction
The conjugation strategy relies on the Michael addition reaction, where the nucleophilic thiol

group of a cysteine residue attacks the electron-deficient double bond of the maleimide ring.[2]

[4] This reaction is highly selective for thiols within a pH range of 6.5 to 7.5, proceeding

efficiently at room temperature to form a stable covalent thioether bond.[1][4] This site-specific
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approach can help avoid modification of critical residues, such as lysines within an antibody's

antigen-binding site, thereby preserving the biomolecule's immunoreactivity and function.[1]

Caption: Conjugation of Maleimido CHX-A"-DTPA to a thiol group.

Data Presentation
Table 1: Conjugation and Radiolabeling Efficiency
This table summarizes the efficiency of conjugating Maleimido CHX-A"-DTPA to various

biomolecules and the subsequent radiolabeling yields.

Biomolec
ule

Molar
Ratio
(Chelator:
Protein)

Chelators
per
Biomolec
ule

Radionuc
lide

Labeling
Efficiency

Condition
s

Referenc
e

Trastuzum

ab

15:1

(Traut's

Reagent

used)

~2 ¹¹¹In >95% 30 min, RT [1]

ZHER2:23

95-C

(Affibody)

2:1 or 3:1 1 ¹¹¹In >99% 10 min, RT [5][6]

Trastuzum

ab
10:1

Not

specified
¹⁷⁷Lu ~76%

Not

specified
[7]

Bevacizum

ab

Not

specified

Not

specified
¹⁷⁷Lu 74% 10 min, RT [8]

Trastuzum

ab

Not

specified

Not

specified
⁹⁰Y >95% 15 min, RT [3]

Note: The use of different biomolecules and reaction conditions can lead to variations in

conjugation and labeling outcomes.

Table 2: In Vitro Stability and In Vivo Performance
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This table presents data on the stability of the resulting radioconjugates and their performance

in preclinical models.

Conjugate

In Vitro
Stability (7
days,
human
serum)

In Vivo
Tumor
Uptake
(%ID/g)

Tumor-to-
Blood Ratio

Animal
Model

Reference

¹¹¹In-CHX-A"-

DTPA-

Trastuzumab

Not specified Not specified Not specified Not specified [1]

¹¹¹In-CHX-A"-

DTPA-Z2395-

C

Not specified
17.3 ± 4.8%

(4h p.i.)

86 ± 46 (4h

p.i.)

Mice, SKOV-

3 xenografts
[5][6]

¹⁷⁷Lu-CHX-

A"-DTPA-

Trastuzumab

76 ± 2% Not specified Not specified Not specified [7]

⁹⁰Y-CHX-A"-

DTPA-

Trastuzumab

Excellent
42.3 ± 4.0%

(72h p.i.)
Not specified

Mice, SKOV-

3 xenografts
[3]

⁶⁴Cu-CHX-

A"-DTPA-

Rituximab

38.2% (48h,

serum)
Not specified Not specified Not specified [9]

Note: The stability of the thioether linkage can be a concern, as retro-Michael reactions may

lead to the release of the radiolabeled chelator in vivo.[7][10] The stability of the radiometal

complex itself is also crucial; CHX-A"-DTPA shows poor stability with ⁶⁴Cu.[9]

Experimental Protocols
The following protocols are generalized from published literature and provide a starting point

for the conjugation and radiolabeling of thiol-containing biomolecules.[1][4][6][11] Optimization

may be required for specific applications.
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1. Biomolecule Preparation

2. Reduction of Disulfides (Optional)

If no free thiols

3. Conjugation Reaction

If free thiols present

4. Purification of Conjugate

5. Radiolabeling

6. Purification of Radiolabeled Conjugate

7. Quality Control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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